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Compound of Interest

Compound Name: O-phenylhydroxylamine

Cat. No.: B2653202 Get Quote

An In-depth Technical Guide to the Safe Handling of O-Phenylhydroxylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for O-
phenylhydroxylamine and its more common hydrochloride salt. It is intended for qualified

professionals in research and development environments. All procedures should be conducted

in accordance with institutional and regulatory safety standards.

Chemical Identification and Properties
O-phenylhydroxylamine is an organic compound with the molecular formula C₆H₇NO. It is

typically handled in its more stable hydrochloride salt form.

Table 1: Physical and Chemical Properties of O-Phenylhydroxylamine Hydrochloride
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Property Value Source

CAS Number 6092-80-4 [1][2][3][4]

Molecular Formula C₆H₇NO · HCl [2]

Molecular Weight 145.59 g/mol [3]

Appearance Powder/Solid

Melting Point ~132 °C (decomposes) [3]

Storage Temperature 2-8°C

Hazard Identification and Classification
O-phenylhydroxylamine hydrochloride is classified as a hazardous substance. The primary

route of acute toxicity is ingestion.

Table 2: GHS Hazard Classification
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Hazard
Class

Category
Hazard
Statement

Signal
Word

Pictogram Source

Acute

Toxicity, Oral
Category 3

H301: Toxic if

swallowed
Danger

GHS06 (Skull

and

Crossbones)

[4][5]

Skin Irritation Category 2

H315:

Causes skin

irritation

Warning

GHS07

(Exclamation

Mark)

[6][7][8]

Eye Irritation Category 2A

H319:

Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

[6]

Acute

Toxicity,

Dermal

Category 4

H312:

Harmful in

contact with

skin

Warning

GHS07

(Exclamation

Mark)

[6]

Acute

Toxicity,

Inhalation

Category 4

H332:

Harmful if

inhaled

Warning

GHS07

(Exclamation

Mark)

[6]

Note: Classifications for skin/eye irritation and dermal/inhalation toxicity are reported for the

free base (O-phenylhydroxylamine) by some sources, while the hydrochloride salt is primarily

cited for acute oral toxicity.

Experimental Protocols
Detailed experimental protocols for the specific toxicity studies (e.g., LD50 determination) of O-
phenylhydroxylamine are not publicly available in the reviewed literature. This data is typically

generated through standardized OECD or EPA guidelines for chemical safety testing. The

methodologies would involve controlled administration of the substance to laboratory animals

to determine toxicological endpoints.
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Adherence to strict safety protocols is mandatory when handling O-phenylhydroxylamine.

Engineering Controls
Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

[1]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield (European Standard EN166

or OSHA 29 CFR 1910.133).[1]

Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber) inspected

prior to use. Dispose of contaminated gloves in accordance with laboratory practices.[7]

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin exposure.[1][7]

Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate filter (e.g., type P2).[1]

Hygiene Measures
Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Wash hands thoroughly after handling the substance.[5]

Remove contaminated clothing immediately and wash before reuse.

Storage Conditions
Store in a tightly closed container in a dry, well-ventilated place.[1]

Keep refrigerated at 2-8°C.

Store locked up and away from incompatible materials.[1][5]
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Protect from moisture and light.[1][9]

Reactivity and Decomposition
O-phenylhydroxylamine is unstable under certain conditions.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[1]

Decomposition: Phenylhydroxylamines can be unstable and may decompose, especially

when heated.[3][10] The decomposition can be catalyzed by metal ions.[11]

Hazardous Decomposition Products: Thermal decomposition can release irritating gases and

vapors, including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen

chloride gas.[1]

Emergency and First Aid Procedures
Immediate medical attention is required in case of exposure.[1]

Table 3: First Aid Measures
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Exposure Route Procedure Source

Ingestion

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician. Rinse mouth

with water. Do not induce

vomiting. Never give anything

by mouth to an unconscious

person.

[5]

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[5][12]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water for at least 15 minutes.

Consult a doctor.

[1][5]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Consult a doctor.

[1][5]

Spill and Disposal Procedures
Spill Response

Evacuate personnel to a safe area and ensure adequate ventilation.[1]

Avoid dust formation. Do not breathe dust or vapors.[1]

Wear appropriate PPE as described in Section 4.2.

For solid spills, sweep up and shovel into a suitable, labeled container for disposal.[1]
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For small spills, the material can be dampened with alcohol to reduce dust before transfer.

[12]

Waste Disposal
Disposal must be conducted in accordance with all applicable federal, state, and local

environmental regulations.[5]

Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste.[1]

Transport Information
O-phenylhydroxylamine hydrochloride is regulated for transport.

Table 4: Transportation Classification

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT / TDG /

IATA / IMDG
UN2811

Toxic solid,

organic, n.o.s.

(o-

Phenylhydroxyla

mine

hydrochloride)

6.1 III

Source:[1][2][13]

Visualized Workflows and Pathways
Safe Handling Workflow
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Receipt of Chemical

Store at 2-8°C
Locked & Ventilated

Protect from light/moisture

Verify Integrity

Don PPE:
- Safety Goggles

- Lab Coat
- Resistant Gloves

- Respirator (if needed)

Prepare for Use

Handle in Fume Hood
Avoid dust generation

Use appropriate equipment

Experimental Procedure

During Experiment

Decontaminate
Work Surfaces

Post-Experiment

Segregate Hazardous Waste
(Solid & Liquid)

Generate Waste

End of Process Dispose via Certified Vendor
Follow Regulations
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O-Phenylhydroxylamine

Decomposition Vigorous Reaction
(Oxidation)

Heat

Initiates / Accelerates

Metal Ions (e.g., Fe)

Catalyzes

Strong Oxidizers

Reacts with

Hazardous Gases:
- NOx

- CO, CO₂

- HCl (from salt)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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